Cas no 2430-22-0 (7-Methyloctanol)

• Product Name: 7-Methyloctanol
• CAS No: 2430-22-0
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 84317
• PubChem ID: 17072
• Update Time: 2025-10-29

7-Methyloctanol Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1-octanol
• isononol
• 7-METHYLOCTANOL
• 7-Methyloctanol
• FT-0614411
• NEOFLEX 9
• CHEBI:188348
• EINECS 271-233-5
• NS00002259
• iso-nonanol
• Isononyl alcohol
• Isononanol
• EXXAL 9
• A1-21212
• EC 248-471-3
• 1-Octanol, 7-methyl-
• 7-methyl-octan-1-ol
• UNII-KY36Z95MC2
• D98911
• iso-nonylalcohol
• EC 271-233-5
• W-109201
• 2430-22-0
• EXXAL 9S
• EINECS 248-471-3
• KY36Z95MC2
• DTXSID2058675
• 68526-84-1
• AKOS006272384
• EXXSOL 9
• (R)-isononyl alcohol
• 4-01-00-01806 (Beilstein Handbook Reference)
• 7-methyloctan-1-ol
• SCHEMBL61074
• OXOCOL 900
• J-015436
• Q22668724
• 27458-94-2
• Alcohols, C8-10-iso-,C9-rich
• BRN 1733654
• FT-0672043
• 7-Methyl-octanol
• Q27282495
• 7-Methyl-1-octyl alcohol
• DB-307375
• DB-265296
• 7-Methyl-1-octanol;
• 7-Methyl-1-octyl Alcohol (unlabelled)
• 7-Methyloctanol

• Inchi： 1S/C9H20O/c1-9(2)7-5-3-4-6-8-10/h9-10H,3-8H2,1-2H3
• InChI Key： QDTDKYHPHANITQ-UHFFFAOYSA-N
• SMILES： OCCCCCCC(C)C

Computed Properties

• Exact Mass: 144.15100
• Monoisotopic Mass: 144.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 0.8260
• Melting Point: 64.5°C
• Boiling Point: 192.9°C (estimate)
• Flash Point: 79.5°C
• Refractive Index: 1.4316
• PSA: 20.23000
• LogP: 2.58520
• Vapor Pressure: Not available

7-Methyloctanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 7-Methyloctanol

Professional Introduction to 7-Methyloctanol (CAS No. 2430-22-0)

7-Methyloctanol, a chemical compound with the CAS number 2430-22-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered attention due to its potential applications in various scientific and industrial domains. The presence of a methyl group at the seventh carbon position in its octane chain imparts distinct chemical behavior, making it a subject of interest for researchers exploring novel synthetic pathways and biochemical interactions.

The molecular structure of 7-Methyloctanol consists of an eight-carbon chain with a methyl substituent at the seventh carbon. This configuration contributes to its versatility as a building block in organic synthesis. The compound's boiling point and solubility profile are influenced by this structural feature, making it suitable for use in solvents and reaction media where other alkanes might not perform as effectively. Such characteristics are particularly valuable in the development of fine chemicals and pharmaceutical intermediates where precise control over physical properties is essential.

In recent years, research has highlighted the role of branched alkanes like 7-Methyloctanol in the development of bio-based fuels and lubricants. The branched structure enhances the compound's energy density and thermal stability, making it a promising candidate for alternative energy solutions. Furthermore, studies have explored its potential as a precursor in the synthesis of more complex molecules, including those with pharmaceutical applications.

The pharmaceutical industry has shown particular interest in derivatives of 7-Methyloctanol due to its ability to act as a chiral building block. Chirality is a critical factor in drug design, as many therapeutic agents exhibit enantioselective properties. By incorporating 7-Methyloctanol into synthetic pathways, researchers can create enantiomerically pure compounds that may exhibit enhanced efficacy and reduced side effects. Recent advancements in asymmetric synthesis have leveraged this compound to produce novel drug candidates targeting various diseases.

Another area where 7-Methyloctanol has found utility is in the field of polymer science. Its incorporation into polymer backbones can improve material properties such as flexibility and thermal resistance. These modifications are particularly relevant in the development of advanced materials for electronics and coatings, where performance under extreme conditions is paramount. The compound's ability to enhance material stability makes it a valuable asset in creating next-generation polymers with improved durability.

The environmental impact of using 7-Methyloctanol has also been a focus of recent studies. As industries seek more sustainable alternatives to traditional chemicals, researchers have investigated biodegradation pathways for this compound. Initial findings suggest that under certain conditions, 7-Methyloctanol can be metabolized by microbial communities, reducing its environmental footprint. This biodegradability is a crucial factor in evaluating its suitability for large-scale applications where ecological considerations are paramount.

In conclusion, 7-Methyloctanol (CAS No. 2430-22-0) is a multifaceted compound with significant potential across multiple industries. Its unique structural properties make it an invaluable tool in organic synthesis, pharmaceutical development, polymer science, and sustainable chemistry. As research continues to uncover new applications and refine synthetic methodologies, the importance of this compound is likely to grow further. The ongoing exploration of its derivatives and metabolic pathways underscores its role as a key player in modern chemical innovation.